2-Imino-6-methoxy-2H-chromene-3-carbothioamide

• CAS RN: 71796-75-3
• Molecular Formula: C11H10N2O2S
• Molecular Weight: 234.28 g/mol
• IUPAC Name: 2-imino-6-methoxychromene-3-carbothioamide
• InChI: InChI=1S/C11H10N2O2S/c1-14-7-2-3-9-6(4-7)5-8(11(13)16)10(12)15-9/h2-5,12H,1H3,(H2,13,16)
• InChI Key: LUCOUNTXDLWPQS-UHFFFAOYSA-N
• Isomeric SMILES: COC1=CC2=C(C=C1)OC(=N)C(=C2)C(=N)S
• SMILES: COC1=CC2=C(C=C1)OC(=N)C(=C2)C(=S)N

Description

2-Imino-6-methoxy-2H-chromene-3-carbothioamide, also known as CTX-0294885, is a novel small molecule that has been synthesized and studied for its potential use in scientific research. This compound has shown promising results in various studies, particularly in the field of cancer research.

Scientific Research Applications

2-Imino-6-methoxy-2H-chromene-3-carbothioamide has been studied for its potential use in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. This compound has also been studied for its potential use in combination with other cancer drugs to enhance their effectiveness. Additionally, 2-Imino-6-methoxy-2H-chromene-3-carbothioamide has been studied for its potential use in treating other diseases, such as malaria and tuberculosis.

Mechanism of Action

The mechanism of action of 2-Imino-6-methoxy-2H-chromene-3-carbothioamide involves the inhibition of the enzyme lysine-specific demethylase 1 (LSD1). LSD1 is involved in the regulation of gene expression and has been shown to be overexpressed in various types of cancer. Inhibition of LSD1 by 2-Imino-6-methoxy-2H-chromene-3-carbothioamide leads to the activation of tumor suppressor genes and the inhibition of oncogenes, ultimately leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Imino-6-methoxy-2H-chromene-3-carbothioamide have been studied in vitro and in vivo. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. In vivo studies have shown that 2-Imino-6-methoxy-2H-chromene-3-carbothioamide inhibits tumor growth and metastasis in various animal models of cancer. Additionally, this compound has been shown to have low toxicity and good pharmacokinetic properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Imino-6-methoxy-2H-chromene-3-carbothioamide in lab experiments include its high potency, low toxicity, and good pharmacokinetic properties. Additionally, this compound has been shown to be effective in inhibiting the growth of various cancer cell lines, making it a promising candidate for further study. However, the limitations of using 2-Imino-6-methoxy-2H-chromene-3-carbothioamide in lab experiments include its limited solubility in aqueous solutions and the need for further optimization of its synthesis method.

Future Directions

There are several future directions for the study of 2-Imino-6-methoxy-2H-chromene-3-carbothioamide. One direction is the further optimization of its synthesis method to improve yield and purity. Another direction is the study of its potential use in combination with other cancer drugs to enhance their effectiveness. Additionally, the study of the use of 2-Imino-6-methoxy-2H-chromene-3-carbothioamide in the treatment of other diseases, such as malaria and tuberculosis, is an area of interest. Finally, the study of the potential side effects of this compound and its long-term safety profile is an important direction for future research.

Synthesis Methods

The synthesis of 2-Imino-6-methoxy-2H-chromene-3-carbothioamide involves the reaction of 2-amino-6-methoxy-2H-chromene-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with thiourea to yield 2-Imino-6-methoxy-2H-chromene-3-carbothioamide. The synthesis of this compound has been optimized for high yield and purity.